2-(3-(3-ethyl-1,2,4-oxadiazol-5-yl)phenoxy)-N-(m-tolyl)acetamide

• IUPAC Name: 2-[3-(3-ethyl-1,2,4-oxadiazol-5-yl)phenoxy]-N-(3-methylphenyl)acetamide
• InChI: InChI=1S/C19H19N3O3/c1-3-17-21-19(25-22-17)14-7-5-9-16(11-14)24-12-18(23)20-15-8-4-6-13(2)10-15/h4-11H,3,12H2,1-2H3,(H,20,23)
• InChI Key: OUEMZAIBNIVILD-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NOC(=N1)C2=CC(=CC=C2)OCC(=O)NC3=CC=CC(=C3)C
• Molecular Formula: C19H19N3O3
• Molecular Weight: 337.4 g/mol

Description

2-(3-(3-ethyl-1,2,4-oxadiazol-5-yl)phenoxy)-N-(m-tolyl)acetamide, also known as ETOA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. ETOA is a white crystalline solid that is soluble in organic solvents and has a molecular weight of 345.43 g/mol.

Mechanism of Action

The mechanism of action of 2-(3-(3-ethyl-1,2,4-oxadiazol-5-yl)phenoxy)-N-(m-tolyl)acetamide in cancer cells involves the inhibition of the PI3K/Akt/mTOR pathway, which is a crucial signaling pathway that regulates cell proliferation, apoptosis, and angiogenesis. 2-(3-(3-ethyl-1,2,4-oxadiazol-5-yl)phenoxy)-N-(m-tolyl)acetamide inhibits the activation of Akt and mTOR, which leads to the inhibition of cell proliferation and induction of apoptosis. In weeds, 2-(3-(3-ethyl-1,2,4-oxadiazol-5-yl)phenoxy)-N-(m-tolyl)acetamide inhibits the activity of the enzyme acetolactate synthase, which is essential for the biosynthesis of branched-chain amino acids. This inhibition leads to the accumulation of toxic intermediates, which ultimately results in the death of the weed.
Biochemical and Physiological Effects:
Studies have shown that 2-(3-(3-ethyl-1,2,4-oxadiazol-5-yl)phenoxy)-N-(m-tolyl)acetamide has low toxicity and does not cause any significant adverse effects on human health. In cancer cells, 2-(3-(3-ethyl-1,2,4-oxadiazol-5-yl)phenoxy)-N-(m-tolyl)acetamide induces apoptosis and inhibits angiogenesis, which leads to the inhibition of tumor growth. In weeds, 2-(3-(3-ethyl-1,2,4-oxadiazol-5-yl)phenoxy)-N-(m-tolyl)acetamide inhibits the biosynthesis of branched-chain amino acids, which ultimately results in the death of the weed.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(3-(3-ethyl-1,2,4-oxadiazol-5-yl)phenoxy)-N-(m-tolyl)acetamide in lab experiments include its low toxicity, high solubility in organic solvents, and potential applications in various fields. However, the limitations of using 2-(3-(3-ethyl-1,2,4-oxadiazol-5-yl)phenoxy)-N-(m-tolyl)acetamide in lab experiments include its high cost and the need for specialized equipment and expertise for its synthesis.

Future Directions

There are several future directions for the study of 2-(3-(3-ethyl-1,2,4-oxadiazol-5-yl)phenoxy)-N-(m-tolyl)acetamide. In medicinal chemistry, further studies are needed to investigate the efficacy and safety of 2-(3-(3-ethyl-1,2,4-oxadiazol-5-yl)phenoxy)-N-(m-tolyl)acetamide as a potential anticancer agent. In agrochemicals, further studies are needed to optimize the herbicidal activity of 2-(3-(3-ethyl-1,2,4-oxadiazol-5-yl)phenoxy)-N-(m-tolyl)acetamide and to investigate its potential as a selective herbicide. In material science, further studies are needed to investigate the potential applications of 2-(3-(3-ethyl-1,2,4-oxadiazol-5-yl)phenoxy)-N-(m-tolyl)acetamide in the synthesis of polymers and as a surfactant.

Synthesis Methods

The synthesis of 2-(3-(3-ethyl-1,2,4-oxadiazol-5-yl)phenoxy)-N-(m-tolyl)acetamide involves the reaction of 3-(3-ethyl-1,2,4-oxadiazol-5-yl)phenol with m-toluidine in the presence of acetic anhydride and pyridine. The reaction yields 2-(3-(3-ethyl-1,2,4-oxadiazol-5-yl)phenoxy)-N-(m-tolyl)acetamide as the final product, which can be purified using recrystallization techniques.

Scientific Research Applications

2-(3-(3-ethyl-1,2,4-oxadiazol-5-yl)phenoxy)-N-(m-tolyl)acetamide has been extensively studied for its potential applications in various fields such as medicinal chemistry, agrochemicals, and material science. In medicinal chemistry, 2-(3-(3-ethyl-1,2,4-oxadiazol-5-yl)phenoxy)-N-(m-tolyl)acetamide has shown promising results as a potential anticancer agent. Studies have shown that 2-(3-(3-ethyl-1,2,4-oxadiazol-5-yl)phenoxy)-N-(m-tolyl)acetamide inhibits the proliferation of cancer cells by inducing apoptosis and inhibiting angiogenesis. In agrochemicals, 2-(3-(3-ethyl-1,2,4-oxadiazol-5-yl)phenoxy)-N-(m-tolyl)acetamide has been studied as a potential herbicide due to its ability to inhibit the growth of weeds. In material science, 2-(3-(3-ethyl-1,2,4-oxadiazol-5-yl)phenoxy)-N-(m-tolyl)acetamide has been studied for its potential applications in the synthesis of polymers and as a surfactant.